Cas no 494194-61-5 (2,4-Dibromo-5-methylpyrimidine)

• Product Name: 2,4-Dibromo-5-methylpyrimidine
• CAS No: 494194-61-5
• MF: C₅H₄Br₂N₂
• MW: 251.906659126282
• MDL: MFCD18205976
• CID: 932371
• PubChem ID: 45117391
• Update Time: 2025-05-26

2,4-Dibromo-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,4-dibromo-5-methyl- (9CI)
• 2,4-dibromo-5-methylPyrimidine
• 2360AC
• NE19851
• AK451196
• 2,4-Dibromo-5-methylpyrimidine

• MDL： MFCD18205976
• Inchi： 1S/C5H4Br2N2/c1-3-2-8-5(7)9-4(3)6/h2H,1H3
• InChI Key： LMFZLHUYHRZZON-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(N=1)Br)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2,4-Dibromo-5-methylpyrimidine

Recent Advances in the Application of 2,4-Dibromo-5-methylpyrimidine (CAS: 494194-61-5) in Chemical Biology and Pharmaceutical Research

2,4-Dibromo-5-methylpyrimidine (CAS: 494194-61-5) has emerged as a key building block in medicinal chemistry and chemical biology due to its versatile reactivity and structural features. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antiviral agents. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, mechanism of action, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2,4-Dibromo-5-methylpyrimidine as a precursor for the synthesis of selective JAK2 inhibitors. The researchers utilized its dibromo functionality for sequential palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the pyrimidine core. The resulting compounds showed nanomolar potency against JAK2 with excellent selectivity over other JAK isoforms, suggesting potential applications in myeloproliferative disorders.

In the field of antiviral research, a recent ACS Infectious Diseases publication reported the development of novel broad-spectrum antiviral agents derived from 2,4-Dibromo-5-methylpyrimidine. The study revealed that strategic modifications at the 2- and 4-positions of the pyrimidine ring led to compounds with dual activity against both RNA and DNA viruses. Particularly noteworthy was the identification of a lead compound showing potent inhibition of SARS-CoV-2 replication in vitro (EC50 = 0.87 μM) through a novel mechanism involving viral polymerase inhibition.

Structural biology studies have provided new insights into the molecular interactions of 2,4-Dibromo-5-methylpyrimidine derivatives. X-ray crystallography data published in Nature Communications (2024) revealed that 5-methyl substitution enhances binding affinity through favorable hydrophobic interactions in the ATP-binding pockets of various kinases. This finding has important implications for rational drug design, particularly in oncology target development.

The compound's reactivity has also been exploited in chemical biology probes. A recent Chemical Science article described the development of photoaffinity labeling agents based on 2,4-Dibromo-5-methylpyrimidine for target identification studies. The dibromo moiety allowed efficient incorporation of photoreactive groups while maintaining target binding, enabling successful mapping of previously unknown binding sites on several disease-relevant proteins.

From a synthetic chemistry perspective, advances in continuous flow chemistry have improved the scalability and safety of 2,4-Dibromo-5-methylpyrimidine production. A 2024 Organic Process Research & Development report detailed an optimized continuous bromination process that increased yield to 92% while reducing hazardous waste generation by 65% compared to traditional batch methods.

Ongoing clinical trials (as of Q2 2024) include three investigational drugs derived from 2,4-Dibromo-5-methylpyrimidine scaffolds: a Phase II fibroblast growth factor receptor inhibitor for oncology, a Phase I antiviral candidate, and a preclinical-stage autophagy modulator for neurodegenerative diseases. These developments underscore the compound's growing importance in drug discovery pipelines.

Future research directions appear to focus on expanding the therapeutic applications of 2,4-Dibromo-5-methylpyrimidine derivatives, particularly in targeted protein degradation and covalent inhibitor design. The compound's unique combination of reactivity and structural features continues to make it a valuable tool for medicinal chemists addressing challenging biological targets.